Cas no 1806674-66-7 (3-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one
• CAS No: 1806674-66-7
• MF: C₁₂H₁₅BrO₂S
• MW: 303.21530175209
• CID: 4976205
• Update Time: 2025-11-01

3-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C12H15BrO2S/c1-3-15-11-8-9(10(14)6-7-13)4-5-12(11)16-2/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： VLNFATHOSBNELN-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)OCC)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.1
• Topological Polar Surface Area: 51.6

Additional information on 3-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one

Introduction to 3-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one (CAS No. 1806674-66-7) in Modern Chemical Research

3-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one, identified by its CAS number 1806674-66-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a brominated aromatic ring system coupled with an aliphatic ketone moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 3-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one consists of a phenyl ring substituted with both an ethoxy group at the 3-position and a methylthio group at the 4-position, further functionalized with a bromine atom at the 3-position and an acetyl group at the 1-position. This arrangement creates a highly reactive platform for further chemical modifications, enabling the synthesis of complex derivatives with tailored biological activities.

In recent years, this compound has been extensively studied for its potential applications in drug discovery and development. The presence of both bromine and methylthio substituents enhances its reactivity, making it a versatile precursor for constructing heterocyclic compounds, which are prevalent in many therapeutic agents. Specifically, the bromine atom allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, while the methylthio group can participate in nucleophilic substitution reactions to introduce additional functional groups.

One of the most compelling aspects of 3-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one is its utility in generating novel scaffolds for small-molecule drug candidates. Researchers have leveraged this compound to develop inhibitors targeting various biological pathways, including kinases, transcription factors, and enzymes involved in metabolic disorders. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of protein-protein interactions, which are critical for regulating cellular processes and disease mechanisms.

The ethoxy group at the 3-position of the phenyl ring also contributes to the compound's overall reactivity and solubility profile. This feature is particularly advantageous when designing molecules intended for oral or intravenous administration, as it can influence pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the presence of both electron-donating (ethoxy) and electron-withdrawing (bromine) groups allows for fine-tuning of electronic properties, which is essential for optimizing binding affinity to biological targets.

Recent advancements in computational chemistry have further enhanced the utility of 3-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one. Molecular modeling studies have demonstrated that structural modifications based on this scaffold can significantly improve binding affinity to protein targets. By integrating machine learning algorithms with experimental data, researchers can predict optimal substitutions on the aromatic ring system to maximize potency while minimizing off-target effects. This interdisciplinary approach has accelerated the discovery pipeline for new therapeutic agents.

Moreover, 3-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one has been explored in combination therapies aimed at overcoming drug resistance. Its ability to serve as a precursor for multifunctional compounds has allowed investigators to design molecules that simultaneously target multiple pathways or modulate different aspects of disease progression. Such strategies are particularly relevant in oncology, where resistance mechanisms often involve complex interplay between various signaling networks.

The synthesis of 3-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one itself presents an interesting challenge due to its complex substitution pattern. Traditional synthetic routes typically involve multi-step sequences involving halogenation, alkylation, and functional group interconversions. However, recent reports have highlighted more efficient methodologies that streamline these processes while maintaining high yields and purity. These advancements underscore the growing importance of optimizing synthetic protocols to enable scalable production of key intermediates like this one.

In conclusion,3-Bromo-1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one (CAS No. 1806674-66-7) represents a significant asset in modern chemical research. Its unique structural features enable diverse applications in drug discovery, from constructing novel molecular scaffolds to developing targeted therapeutics. As our understanding of biological systems continues to evolve,this compound will undoubtedly play an increasingly important role in advancing therapeutic strategies across multiple disease areas.